4-(6-Chloro-pyridazin-3-yloxy)-benzoic acid methyl ester

• Molecular Formula: C12H9ClN2O3
• Molecular Weight: 264.66 g/mol
• IUPAC Name: methyl 4-(6-chloropyridazin-3-yl)oxybenzoate
• InChI: InChI=1S/C12H9ClN2O3/c1-17-12(16)8-2-4-9(5-3-8)18-11-7-6-10(13)14-15-11/h2-7H,1H3
• InChI Key: QVOAZTBYPZQBJQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=NN=C(C=C2)Cl

Description

4-(6-Chloro-pyridazin-3-yloxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H9ClN2O3 and its molecular weight is 264.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium tert-butoxide (0.87 g, 7.75 mmol) was added in portions to a solution of 4-hydroxybenzoic acid methyl ester 1 (1.15 g, 7.56 mmol) in anhydrous THF (25 ml). The mixture was stirred at room temperature for 30 minutes, then 3,6-dichloro-pyridazine (1.12 g, 7.56 mmol) was added. The reaction mixture was stirred at room temperature for 1 h and heated at reflux for 14 h. The mixture was cooled to room temperature and diluted with water (100 ml). The formed precipitate was collected by filtration, washed with water and dried to obtain 1.315 g (66%) of 4-(6-chloro-pyridazin-3-yloxy)-benzoic acid methyl ester which was used for the next step without further purification.